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Compound of Interest

Compound Name: Pentyl valerate

Cat. No.: B1667271

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl valerate, also known as amyl pentanoate, is a fatty acid ester with the chemical formula
C10H2002.[1][2] It is a colorless liquid widely utilized in the fragrance and flavor industries for
its characteristic fruity aroma.[2] This document provides detailed application notes and
protocols for the use of pentyl valerate in fragrance formulations, intended for researchers,
scientists, and professionals in related fields.

Physicochemical and Olfactory Properties

Pentyl valerate possesses a distinct and pleasant olfactory profile, making it a valuable
ingredient in the creation of various fragrance accords.[3] Its physical and chemical properties
are summarized in the table below.
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Property Value References
Molecular Formula C10H2002 [3]
Molecular Weight 172.26 g/mol [3]
Appearance Colorless liquid [2]

Fruity, apple, pineapple, sweet,
Odor Profile banana, green, winey, [3]

ethereal, ripe, tropical

Substantivity on Skin Approximately 4 hours [4]
Boiling Point 201-203 °C [5]
Flash Point 81 °C (closed cup) [5]
Density 0.865 g/mL at 20 °C [5]

- Soluble in ethanol and ether;
Solubility ) ] [2]
insoluble in water.

Applications in Fragrance Formulation

Pentyl valerate is a versatile fragrance ingredient used to impart a juicy and fresh fruitiness to
a wide range of products.[3] Its primary applications include:

e Fine Fragrances: Used to create bright, fruity top and heart notes, particularly in floral-fruity
and gourmand fragrance families.

e Personal Care Products: Incorporated into shampoos, soaps, lotions, and body mists to
provide a pleasant and lasting fruity scent.[6]

 Home Care Products: Utilized in air fresheners and detergents to create a fresh and clean
ambiance.[3]

Due to its strong fruity character, pentyl valerate is a key component in the formulation of
apple and pineapple fragrance accords.[1] While specific concentrations in proprietary
fragrance formulas are not publicly available, it is known that fruity esters can be used at
various levels depending on the desired outcome. In some fruity compositions, esters like amyl
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butyrate (a related compound) have been used at concentrations exceeding 50% of the blend.

[7]

Regulatory Status

According to the International Fragrance Association (IFRA) standards, there are currently no
restrictions on the use of pentyl valerate in fragrance formulations across all product
categories. This indicates a favorable safety profile for its intended use in consumer products.

Experimental Protocols

The following are detailed protocols for key experiments relevant to the evaluation of pentyl
valerate in fragrance formulations.

Sensory Analysis: Triangle Test for Odor Difference

Objective: To determine if a perceptible difference in odor exists between two fragrance
formulations, one containing pentyl valerate and a control.

Materials:

Three identical sniffing strips or glass vials for each panelist.

Fragrance formulation with pentyl valerate.

Control fragrance formulation without pentyl valerate.

Odor-free environment.

Panel of at least 15 trained sensory assessors.
Procedure:

o For each panelist, prepare a set of three samples. Two of the samples will be identical (either
both control or both with pentyl valerate), and one will be different. The presentation order
should be randomized for each panelist.

o Label the samples with random three-digit codes.
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Present the three samples to each panelist in a sequential and balanced order.

Instruct the panelists to sniff each sample and identify the one that is different from the other
two.

Record the responses of each panelist.

Analyze the results statistically using a binomial test to determine if the number of correct
identifications is significantly greater than what would be expected by chance.

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To determine the concentration of pentyl valerate in a fragrance oil.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Appropriate capillary column (e.g., DB-5ms).

Helium carrier gas.

Pentyl valerate standard of known purity.

Fragrance oil sample.

Solvent (e.g., ethanol or dichloromethane).

Volumetric flasks and pipettes.

Procedure:

Standard Preparation: Prepare a series of standard solutions of pentyl valerate in the
chosen solvent at different known concentrations to create a calibration curve.

Sample Preparation: Accurately weigh a known amount of the fragrance oil and dilute it with
the solvent to a suitable concentration for GC-MS analysis.[8]
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e GC-MS Analysis:

o Inject a fixed volume of each standard solution and the prepared sample solution into the
GC-MS system.

o Set the GC oven temperature program to achieve good separation of the fragrance
components. A typical program might start at 50°C and ramp up to 250°C.

o The mass spectrometer should be operated in full-scan mode to identify the components
and in selected ion monitoring (SIM) mode for quantification of pentyl valerate, using
characteristic ions.

o Data Analysis:

o Identify the peak corresponding to pentyl valerate in the chromatogram based on its
retention time and mass spectrum.

o Integrate the peak area of pentyl valerate in both the standard and sample
chromatograms.

o Construct a calibration curve by plotting the peak area versus the concentration of the
standard solutions.

o Determine the concentration of pentyl valerate in the sample by comparing its peak area
to the calibration curve.

Accelerated Stability Testing of a Fragrance Formulation

Objective: To evaluate the stability of a fragrance formulation containing pentyl valerate under
accelerated aging conditions.

Materials:

o Fragrance formulation containing pentyl valerate in its final product base (e.g., ethanol for a
fine fragrance, lotion base for a cream).

» Final product packaging.
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Temperature and humidity-controlled stability chambers.

UV light exposure cabinet.[9]

GC-MS for chemical analysis.

Trained sensory panel for olfactory evaluation.
Procedure:

o Sample Preparation: Prepare multiple samples of the final product in its intended packaging.
[10]

e Initial Analysis (Time 0):

o Conduct a full chemical analysis of a control sample using GC-MS to determine the initial
concentration of pentyl valerate and other key fragrance components.

o Perform a sensory evaluation of the control sample to establish the initial odor profile.
o Measure physical parameters such as color, pH, and viscosity.

e Accelerated Aging: Place the samples in stability chambers under various stress conditions.
Common conditions include:[11][12]

[e]

Elevated temperature: 40°C, 50°C.

o

Elevated temperature and humidity: 40°C / 75% RH.

[¢]

Freeze-thaw cycles: e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for
several cycles.

[¢]

UV light exposure: To simulate exposure to sunlight.

o Time Point Analysis: At specified time intervals (e.g., 1, 2, 3, and 6 months), remove samples
from the stability chambers and allow them to return to room temperature.[13]

o Evaluation:
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[e]

Visually inspect the samples for any changes in color, clarity, or phase separation.

o

Measure the physical parameters (pH, viscosity).

[¢]

Conduct a sensory evaluation to assess any changes in the odor profile.

[e]

Perform GC-MS analysis to quantify the concentration of pentyl valerate and identify any
degradation products.

» Data Analysis: Compare the results from each time point to the initial analysis to determine
the stability of the fragrance formulation and predict its shelf life.
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Experimental workflow for evaluating pentyl valerate.
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Olfactory signaling pathway for esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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